![molecular formula C6H4ClN3 B1418797 6-Chloro-7H-pyrrolo[2,3-D]pyrimidine CAS No. 90994-17-5](/img/structure/B1418797.png)
6-Chloro-7H-pyrrolo[2,3-D]pyrimidine
Overview
Description
6-Chloro-7H-pyrrolo[2,3-D]pyrimidine is an intermediate pyrrolo-pyrimidine compound . It is used in the preparation of tyrosine kinase inhibitors, particularly oral signal transducers and activators of transcription 6 (STAT6) inhibitors . It is a white crystalline solid, soluble in organic solvents .
Molecular Structure Analysis
Pyrrolo[2,3-d]pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The specific molecular structure of this compound is not detailed in the retrieved papers.Chemical Reactions Analysis
Pyrrolo[2,3-d]pyrimidines demonstrate reactivity through electrophilic substitution reactions . The specific chemical reactions involving this compound are not detailed in the retrieved papers.Scientific Research Applications
Synthesis and Evaluation in Cancer Research
- Biological Properties and Synthesis for Cancer Treatment : Research has shown that derivatives of pyrrolo[2,3-d]pyrimidine, a category to which 6-Chloro-7H-pyrrolo[2,3-D]pyrimidine belongs, are synthesized for their biological properties. These compounds have been evaluated for their anti-cancer activities, particularly against breast cancer, showcasing their potential in cancer treatment. Molecular dynamics and simulation studies have also been conducted to understand their stability and behavior at the nanoscale level (Singaram et al., 2017).
Chemical Synthesis and Modification
- Microwave-Promoted Cross-Coupling Reactions : A study explored the arylation reaction of pyrrolo[2,3-d]pyrimidine derivatives under microwave irradiation, demonstrating a method for their chemical synthesis and modification. This process is crucial for creating structures with potential pharmaceutical applications (Prieur et al., 2015).
- Eco-Friendly Synthesis Techniques : An eco-friendly and economical process for the large-scale synthesis of pyrrolo[2,3-d]pyrimidine derivatives has been developed. This approach is significant for producing pharmaceutically active compounds in a sustainable manner (Fischer & Misun, 2001).
Potential Biological Applications
- Anticytokinin Activity : Pyrrolo[2,3-d]pyrimidine nucleosides have been studied for their potential anticytokinin activity, suggesting a role in plant growth regulation or agricultural applications (Seela & Bussmann, 1982).
Novel Drug Discovery
- Discovery of Bioactive Molecules : The synthesis of various heterocyclic compounds, including pyrrolo[2,3-d]pyrimidine derivatives, is crucial for discovering new antimicrobial, antioxidant, and anti-cancer drugs. These compounds are essential leads for future bioactivity research and drug development (Singaram et al., 2017).
Green Chemistry and Synthesis
- Green Synthesis of Derivatives : The development of green chemistry methods for synthesizing pyrrolo[2,3-d]pyrimidine derivatives highlights the shift towards more sustainable and environmentally friendly approaches in pharmaceutical research (Wang et al., 2017).
Mechanism of Action
Target of Action
6-Chloro-7H-pyrrolo[2,3-D]pyrimidine primarily targets Bcl2 anti-apoptotic protein . This protein plays a crucial role in regulating cell death by either inducing (pro-apoptotic) or inhibiting (anti-apoptotic) apoptosis . It also exhibits significant activity against EGFR, Her2, VEGFR2, and CDK2 enzymes .
Mode of Action
The compound interacts with its targets, leading to a series of changes. The molecular docking study showed promising binding affinities of the compound against Bcl2 anti-apoptotic protein . It also revealed similar binding interactions between the compound and the four enzymes (EGFR, Her2, VEGFR2, and CDK2), as observed with sunitinib .
Biochemical Pathways
The compound affects several biochemical pathways. At the gene expression level, P53, BAX, DR4, and DR5 were up-regulated, while Bcl2, Il-8, and CDK4 were down-regulated in treated cells . This indicates that the compound influences the apoptotic pathway, leading to cell death .
Result of Action
The compound has shown promising cytotoxic effects against various cancer cell lines . It was found to increase the activity of Caspase 8 and BAX , while the activity of Bcl2 was greatly decreased . The compound also caused cell cycle arrest at the G1/S phase and induced the apoptotic death of cells . Furthermore, the percentage of fragmented DNA was significantly increased in treated cells .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, it may decompose in the presence of strong acids or alkalis . Therefore, it should be stored in a cool, dry, and well-ventilated area, away from heat sources and oxidants .
Future Directions
Biochemical Analysis
Biochemical Properties
6-Chloro-7H-pyrrolo[2,3-D]pyrimidine plays a crucial role in biochemical reactions, particularly in the inhibition of specific enzymes and proteins. It has been shown to interact with enzymes such as kinases, which are pivotal in cell signaling pathways . The compound binds to the active site of these enzymes, inhibiting their activity and thereby modulating various cellular processes. Additionally, this compound has been found to interact with proteins involved in DNA replication and repair, further highlighting its importance in biochemical research .
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, the compound has been shown to induce apoptosis in cancer cells by upregulating pro-apoptotic genes such as P53 and BAX, while downregulating anti-apoptotic genes like Bcl-2 . This dual action makes it a potent anticancer agent. Furthermore, this compound affects cellular metabolism by inhibiting enzymes involved in metabolic pathways, thereby altering the metabolic flux and energy production within the cell .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity . This inhibition can be competitive, where the compound competes with the natural substrate, or allosteric, where it binds to a different site on the enzyme, causing a conformational change that reduces enzyme activity . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell growth, apoptosis, and metabolism .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity can degrade over extended periods . Studies have shown that the compound retains its inhibitory effects on enzymes and cellular processes for several hours to days, depending on the experimental conditions . Long-term exposure to this compound in cell cultures has been associated with sustained inhibition of cell proliferation and induction of apoptosis .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and effectively inhibits target enzymes and proteins . At higher doses, it can induce toxic effects, including liver and kidney damage . Threshold effects have been observed, where a certain dosage is required to achieve significant biological activity without causing adverse effects . These findings underscore the importance of dosage optimization in therapeutic applications of this compound .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its metabolism and clearance from the body . The compound can also affect the levels of various metabolites by inhibiting key enzymes in metabolic pathways . For example, it has been shown to reduce the production of nucleotides by inhibiting enzymes involved in nucleotide biosynthesis . This inhibition can lead to a decrease in DNA and RNA synthesis, affecting cell proliferation and growth .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its relatively small size and hydrophobic nature . Additionally, the compound may interact with specific transporters and binding proteins that facilitate its uptake and distribution within the cell . Once inside the cell, this compound can accumulate in specific cellular compartments, such as the nucleus and mitochondria, where it exerts its biological effects .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound has been found to localize in the nucleus, where it interacts with DNA and nuclear proteins . This localization is facilitated by specific targeting signals and post-translational modifications that direct the compound to the nucleus . Additionally, this compound can localize to the mitochondria, where it affects mitochondrial function and induces apoptosis . The precise localization of the compound within the cell is essential for its biological activity and therapeutic potential .
properties
IUPAC Name |
6-chloro-7H-pyrrolo[2,3-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-5-1-4-2-8-3-9-6(4)10-5/h1-3H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQAOTRGDQKVOPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC2=NC=NC=C21)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672061 | |
Record name | 6-Chloro-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90994-17-5 | |
Record name | 6-Chloro-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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